Cas no 1286726-76-8 (3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea)

• Product Name: 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea
• CAS No: 1286726-76-8
• MF: C₂₁H₁₉F₂N₃O
• MW: 367.39187169075
• CID: 6316071
• PubChem ID: 52906773
• Update Time: 2025-05-24

3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea
• 1286726-76-8
• VU0523781-1
• 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea
• F5854-0523
• 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-ylmethyl)urea
• 3-(2,6-difluorophenyl)-1-phenethyl-1-(pyridin-2-ylmethyl)urea
• AKOS024522308

• Inchi： 1S/C21H19F2N3O/c22-18-10-6-11-19(23)20(18)25-21(27)26(15-17-9-4-5-13-24-17)14-12-16-7-2-1-3-8-16/h1-11,13H,12,14-15H2,(H,25,27)
• InChI Key： BJXIRTJUVGVVGC-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(N(CC1C=CC=CN=1)CCC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 367.14961856g/mol
• Monoisotopic Mass: 367.14961856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea

3-(2,6-Difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea: A Comprehensive Overview

The compound 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea, identified by the CAS number 1286726-76-8, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea is characterized by a urea backbone with substituents that include a difluorophenyl group, a phenylethyl group, and a pyridinyl group. These substituents contribute to the compound's stability, solubility, and bioavailability. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key areas of research involving this compound is its role in medicinal chemistry. The presence of a pyridine ring introduces unique electronic properties that enhance the molecule's ability to interact with biological targets. For instance, researchers have explored the potential of 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea as a lead compound for designing inhibitors of protein kinases, which are critical targets in cancer therapy. The difluorophenyl group further enhances the molecule's selectivity and potency by modulating its binding affinity to specific receptor sites.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies. The use of transition metal catalysts has also improved the efficiency and scalability of the synthesis process, making it more viable for large-scale production.

In terms of applications, 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea has shown promise in several therapeutic areas. For example, its ability to modulate cellular signaling pathways makes it a potential candidate for treating chronic diseases such as cancer and neurodegenerative disorders. Additionally, its unique chemical properties make it a valuable tool in chemical biology for studying complex molecular interactions.

Recent studies have also focused on the environmental impact and degradation pathways of this compound. Understanding its behavior in different environmental conditions is essential for ensuring its safe use and disposal. Researchers have reported that the compound undergoes hydrolysis under specific pH conditions, which can influence its persistence in aquatic systems.

In conclusion, 3-(2,6-difluorophenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea (CAS No: 1286726-76-) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and biological activity make it a valuable asset in the development of novel therapeutic agents and chemical tools. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.